Cas no 819863-19-9 (1-Propanesulfonic acid, 3-[(1-methylcycloheptyl)amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[(1-methylcycloheptyl)amino]-
• CAS No: 819863-19-9
• MF: C₁₁H₂₃NO₃S
• MW: 249.370222330093
• CID: 702140
• PubChem ID: 16035945
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-[(1-methylcycloheptyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(1-methylcycloheptyl)amino]-
• 3-[(1-methylcycloheptyl)amino]propane-1-sulfonic acid
• 819863-19-9
• QXDYMVCHLUHFDU-UHFFFAOYSA-N
• 3-[(1-methylcycloheptyl)amino]-1-propanesulfonic acid
• 3[(1-methylcycloheptyl)amino]-1-propanesulfonic acid
• SCHEMBL354156
• DTXSID40581166

• Inchi： 1S/C11H23NO3S/c1-11(7-4-2-3-5-8-11)12-9-6-10-16(13,14)15/h12H,2-10H2,1H3,(H,13,14,15)
• InChI Key： QXDYMVCHLUHFDU-UHFFFAOYSA-N
• SMILES： S(CCCNC1(C)CCCCCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 249.13986477g/mol
• Monoisotopic Mass: 249.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.8Ų